3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid

• IUPAC Name: 3-[[4-(hydroxymethyl)-2-methoxyphenoxy]methyl]benzoic acid
• InChI: InChI=1S/C16H16O5/c1-20-15-8-11(9-17)5-6-14(15)21-10-12-3-2-4-13(7-12)16(18)19/h2-8,17H,9-10H2,1H3,(H,18,19)
• InChI Key: SADGBEHXOTUSIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CO)OCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C16H16O5
• Molecular Weight: 288.29 g/mol

Description

3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid, also known as HMB, is a synthetic compound that has been widely used in scientific research. It is a derivative of benzoic acid and is structurally similar to the amino acid leucine. HMB has been found to have various biochemical and physiological effects, which have made it a popular compound in the field of biomedical research.

Mechanism of Action

The mechanism of action of 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid is not fully understood. However, it has been found to activate the mTOR pathway, which is involved in protein synthesis and cell growth. 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has also been found to modulate the activity of various enzymes and transcription factors, which play a crucial role in cellular processes such as apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has been found to have various biochemical and physiological effects. It has been shown to increase muscle protein synthesis and improve muscle function, making it a popular compound in the field of sports nutrition. 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has also been found to have anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also a relatively inexpensive compound, which makes it accessible to researchers with limited resources. However, 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid also has a short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid. One area of interest is the potential use of 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid as a therapeutic agent for various diseases such as cancer, diabetes, and cardiovascular diseases. Further research is needed to fully understand the mechanism of action of 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid and its potential applications in these areas. Another area of interest is the potential use of 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Future research is needed to fully understand the neuroprotective effects of 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid and its potential applications in these areas.

Synthesis Methods

The synthesis of 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid is a multi-step process that involves the reaction of 4-(hydroxymethyl)-2-methoxyphenol with benzoyl chloride in the presence of a base. The resulting product is then subjected to further reactions to yield the final product, 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid. The synthesis of 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has been extensively studied for its potential applications in various fields of research. It has been found to have potent anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. 3-{[4-(hydroxymethyl)-2-methoxyphenoxy]methyl}benzoic acid has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.